BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide on 4-(Aminomethyl)pyridin-
2(1H)-one: Crystal Structure and Analysis

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-(Aminomethyl)pyridin-2(1H)-one

Cat. No.: B111612

To our valued researchers, scientists, and drug development professionals:

This document serves to address the inquiry regarding the crystal structure of 4-
(Aminomethyl)pyridin-2(1H)-one. A comprehensive search of publicly available chemical and
crystallographic databases, including the Cambridge Structural Database (CSD) and the
Crystallography Open Database (COD), was conducted to gather the necessary data for a
detailed technical guide.

Our findings indicate that the experimental crystal structure of 4-(Aminomethyl)pyridin-2(1H)-
one has not been reported in the searched scientific literature or databases. Consequently, the
crystallographic data required to construct a detailed technical guide, including quantitative
data tables and experimental protocols for crystallization, is not available at this time.

While we are unable to provide the specific crystal structure, we have compiled the available
chemical information for 4-(Aminomethyl)pyridin-2(1H)-one to assist in your research
endeavors.

Chemical Information

Below is a summary of the known properties of 4-(Aminomethyl)pyridin-2(1H)-one.
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Property

Value

Chemical Name

4-(Aminomethyl)pyridin-2(1H)-one

CAS Number 131052-82-9
Molecular Formula CeHsN20
Molecular Weight 124.14 g/mol

Canonical SMILES

C1=CNC(=0)C=C1CN

InChl Key

ZYOSFZHXYZSRMA-UHFFFAOYSA-N

Typical Content of a Crystallographic Technical

Guide

Had the crystal structure data been available, this guide would have included the following

sections:

o Crystallographic Data Summary: A table detailing the crystal system, space group, unit cell
dimensions, density, and other key parameters derived from single-crystal X-ray diffraction.

Molecular and Crystal Packing Description: An analysis of the molecular geometry, including
bond lengths and angles, as well as a description of the intermolecular interactions (e.g.,
hydrogen bonding) that govern the crystal packing.

Experimental Protocol for Crystallization: A detailed methodology for the synthesis and
subsequent crystallization of the compound to obtain single crystals suitable for X-ray
diffraction studies. This would include information on solvents, temperature, and
crystallization techniques.

Visualization of Crystal Structure: 3D representations of the molecule and its packing in the
crystal lattice.

Signaling Pathways and Biological Activity: If applicable, diagrams and descriptions of any
known biological signaling pathways in which this molecule is involved, which is often
informed by its three-dimensional structure.
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Logical Workflow for Structure Determination

The general process for determining a crystal structure and preparing a technical guide like the
one requested is outlined below.

Caption: A generalized workflow for the determination and dissemination of a small molecule
crystal structure.

We regret that we could not provide the specific crystal structure data for 4-
(Aminomethyl)pyridin-2(1H)-one at this time. We recommend monitoring major
crystallographic databases for any future depositions of this structure.

¢ To cite this document: BenchChem. [Technical Guide on 4-(Aminomethyl)pyridin-2(1H)-one:
Crystal Structure and Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b111612#4-aminomethyl-pyridin-2-1h-one-crystal-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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